![molecular formula C9H8O2 B1585503 3(2H)-Benzofuranone, 6-methyl- CAS No. 20895-41-4](/img/structure/B1585503.png)
3(2H)-Benzofuranone, 6-methyl-
Overview
Description
3(2H)-Benzofuranone, 6-methyl-, also known as 6-Methylcoumarin, is a chemical compound that belongs to the coumarin family. Coumarins are naturally occurring compounds that are widely distributed in plants and have various biological activities. 6-Methylcoumarin is a synthetic compound that is commonly used in scientific research due to its unique properties.
Scientific Research Applications
Synthesis Methods and Intermediate Uses
- 3(2H)-Benzofuranone, 6-methyl-, is used as an intermediate in pesticides and can be synthesized from 4-chloro salicylic acid through a series of processes including esterification, etherification, hydrolysis, and cyclization (Xiaojun, 2005).
- It has been shown to undergo efficient Wittig reactions, providing a convenient synthesis of benzofurans functionally substituted at the 3-position, useful in various chemical syntheses (Chan, Elix, Ferguson, 1975).
Pharmaceutical and Biological Activities
- Benzofuranone derivatives, including 3(2H)-Benzofuranone, 6-methyl-, have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria, which suggests potential pharmaceutical applications (Khatune, Mossadik, Rahman, Khondkar, Haque, Gray, 2007).
- These compounds have also been identified in natural sources, such as the flowers of Nyctanthes arbortristis, and have been studied for their cytotoxic activities (Khatune et al., 2007).
Chemical Properties and Applications
- The structural effects of benzofuranone compounds, including 3(2H)-Benzofuranone, 6-methyl-, on anti-oxidation in materials like polypropylene have been evaluated. This research is relevant for improving the stability of polymers against oxidative degradation (Cai, Meng, Shen, Xin, 2012).
- Its use in the electrochemical synthesis of new benzofuran derivatives has also been explored, indicating its role in novel synthetic methodologies (Moghaddam, Kobarfard, Davarani, Nematollahi, Shamsipur, Fakhari, 2006).
Molecular Studies and Drug Design
- Studies on molecular structures, such as the crystal structure of 3(2H)-Benzofuranone derivatives, contribute to understanding their interactions at the molecular level, important for drug design and discovery (Salim, Tahir, Shahid, Munawar, 2015).
- Computational and spectroscopic characterization of benzofuranone derivatives are crucial in identifying their reactive properties and potential as drug-like molecules (Hiremath, Patil, Hiremath, Basangouda, Khemalapure, Patil, Radder, Armaković, Armaković, 2019).
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which 6-methylbenzofuran-3(2h)-one belongs, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran compounds, in general, are known for their diverse pharmacological activities, suggesting a variety of interactions with cellular targets .
Biochemical Pathways
Benzofuran compounds are known to influence a broad range of clinical uses, indicating their impact on diverse biochemical pathways .
Result of Action
Benzofuran compounds are known to exhibit strong biological activities, suggesting significant molecular and cellular effects .
Action Environment
Such factors can significantly impact the effectiveness of benzofuran compounds .
Biochemical Analysis
Biochemical Properties
6-Methylbenzofuran-3(2H)-one, like other benzofuran compounds, plays a significant role in biochemical reactions
Cellular Effects
Benzofuran compounds, including 6-Methylbenzofuran-3(2H)-one, have been shown to have strong biological activities . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Like other benzofuran compounds, it may exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
6-methyl-1-benzofuran-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-6-2-3-7-8(10)5-11-9(7)4-6/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHAUANQYMZUJPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70943157 | |
Record name | 6-Methyl-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70943157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20895-41-4 | |
Record name | 3(2H)-Benzofuranone, 6-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020895414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methyl-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70943157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research paper mentions a "condensation product" formed from 6-methyl-3(2H)-benzofuranone and acetic anhydride. What is a condensation reaction in organic chemistry, and what is the significance of studying such a reaction with this specific compound?
A1: In organic chemistry, a condensation reaction is a type of reaction where two molecules combine to form a larger molecule, often with the simultaneous loss of a smaller molecule like water, methanol, or hydrogen chloride []. Studying the condensation product of 6-methyl-3(2H)-benzofuranone with acetic anhydride provides valuable insights into the reactivity of the compound. This information is crucial for understanding its potential applications in organic synthesis and potentially in developing new chemical derivatives with different properties.
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